2-((5-((4-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide
Description
2-((5-((4-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H16ClN3O5S2 and its molecular weight is 465.92. The purity is usually 95%.
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Scientific Research Applications
- Researchers have discovered that this compound activates the aryl hydrocarbon receptor (AhR) in TAMs within pancreatic ductal adenocarcinoma (PDAC) tumors . AhR plays a crucial role in modulating immune responses. By targeting AhR, this compound may suppress anti-tumor immunity and impact PDAC growth.
- The AhR activation by this compound relies on Lactobacillus metabolizing dietary tryptophan to indoles. Removing dietary tryptophan reduces TAM AhR activity, promoting the accumulation of TNFα+IFNγ+CD8+ T cells within tumors .
- In a related study, researchers investigated the microbial degradation of two dichloronitrobenzene compounds. Although not directly related to our compound, understanding microbial degradation pathways sheds light on environmental and biotechnological applications .
Immunomodulation in Tumor-Associated Macrophages (TAMs):
Inhibition of Tryptophan Metabolism:
Microbial Degradation Mechanisms:
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-amino-3-methoxybenzoic acid to form the intermediate 2-((4-chlorophenyl)sulfonyl)-N-(3-methoxyphenyl)acetamide. This intermediate is then reacted with thiourea and ethyl acetoacetate to form the final product, 2-((5-((4-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide.", "Starting Materials": [ "4-chlorobenzenesulfonyl chloride", "2-amino-3-methoxybenzoic acid", "thiourea", "ethyl acetoacetate" ], "Reaction": [ "Step 1: 4-chlorobenzenesulfonyl chloride is reacted with 2-amino-3-methoxybenzoic acid in the presence of a base such as triethylamine to form the intermediate 2-((4-chlorophenyl)sulfonyl)-N-(3-methoxyphenyl)acetamide.", "Step 2: Thiourea is added to the reaction mixture from step 1 and the mixture is heated to form the intermediate 2-((5-((4-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide.", "Step 3: Ethyl acetoacetate is added to the reaction mixture from step 2 and the mixture is heated to form the final product, 2-((5-((4-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide." ] } | |
CAS RN |
899357-63-2 |
Product Name |
2-((5-((4-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide |
Molecular Formula |
C19H16ClN3O5S2 |
Molecular Weight |
465.92 |
IUPAC Name |
2-[[5-(4-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide |
InChI |
InChI=1S/C19H16ClN3O5S2/c1-28-14-4-2-3-13(9-14)22-17(24)11-29-19-21-10-16(18(25)23-19)30(26,27)15-7-5-12(20)6-8-15/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25) |
InChI Key |
DFGYWCKDNQIAPG-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)Cl |
solubility |
not available |
Origin of Product |
United States |
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